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Compound of Interest

Compound Name: 5-Bromo-4-cyclopropylpyrimidine

Cat. No.: B597505

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available scientific and
commercial information for the chemical compound 5-Bromo-4-cyclopentylpyrimidine, identified
by CAS number 951884-32-5. The document is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and chemical
synthesis. While public domain information on the biological activity and specific experimental
applications of this compound is limited, this guide consolidates its known chemical properties,
potential synthetic utility, and commercial availability. The scarcity of detailed experimental data
suggests that 5-Bromo-4-cyclopentylpyrimidine is likely a novel or specialized chemical
intermediate with potential for use in the synthesis of more complex molecules.

Chemical Properties and Data

5-Bromo-4-cyclopentylpyrimidine is a substituted pyrimidine derivative. The presence of a
bromine atom and a cyclopentyl group on the pyrimidine ring makes it a potentially versatile
intermediate for further chemical modifications, such as cross-coupling reactions or nucleophilic
substitutions, to generate a library of compounds for screening in drug discovery programs.
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Property Value Source
CAS Number 951884-32-5 N/A
Chemical Name >-Bromo-4- N/A
cyclopentylpyrimidine

Molecular Formula CoH11BrN2z [1]
Molecular Weight 227.10 g/mol [1]
Canonical SMILES C1CCC(C1)C2=NC=NC=C2Br N/A
Physical Description Solid (predicted) N/A
Storage Conditions Sealed in dry, 2-8°C N/A

Note: Some physical properties like melting point, boiling point, and density are not consistently
reported across public sources and are therefore listed as predicted or not available.

Potential Synthetic Utility

While specific experimental protocols for the direct use of 5-Bromo-4-cyclopentylpyrimidine are
not readily available in the reviewed literature, its structure suggests its primary role as a
chemical intermediate. The bromine atom at the 5-position of the pyrimidine ring is a key
functional group that can participate in various organic reactions.

Below is a hypothetical synthetic workflow illustrating the potential use of 5-Bromo-4-
cyclopentylpyrimidine as a building block in the synthesis of more complex molecules, a
common strategy in medicinal chemistry.
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Hypothetical Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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